molecular formula C7H7N5 B1211923 9-Vinyl-9H-purin-6-amine CAS No. 26747-12-6

9-Vinyl-9H-purin-6-amine

Cat. No.: B1211923
CAS No.: 26747-12-6
M. Wt: 161.16 g/mol
InChI Key: FNJZRJBNAIQCGF-UHFFFAOYSA-N
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Description

9-Vinyl-9H-purin-6-amine, also known as this compound, is a useful research compound. Its molecular formula is C7H7N5 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 248606. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

26747-12-6

Molecular Formula

C7H7N5

Molecular Weight

161.16 g/mol

IUPAC Name

9-ethenylpurin-6-amine

InChI

InChI=1S/C7H7N5/c1-2-12-4-11-5-6(8)9-3-10-7(5)12/h2-4H,1H2,(H2,8,9,10)

InChI Key

FNJZRJBNAIQCGF-UHFFFAOYSA-N

SMILES

C=CN1C=NC2=C(N=CN=C21)N

Canonical SMILES

C=CN1C=NC2=C(N=CN=C21)N

26747-12-6

Synonyms

poly(9-vinyladenine)

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-9-vinylpurine (0.48 g, 3 mmol) was added to saturated ammonia/methanol (20 mL) and the mixture was heated at 50° C. for 15 h. Water was added and the aqueous layer was extracted with ethyl acetate. The combined organic layers were dried over sodium sulfate, concentrated on a rotavap then subjected to silica gel column chromatography (5% methanol/methylene chloride) yielding the desired product.
Quantity
0.48 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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